(E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE

• IUPAC Name: (E)-N-(2-methoxy-4-nitrophenyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C16H14N2O4/c1-22-15-11-13(18(20)21)8-9-14(15)17-16(19)10-7-12-5-3-2-4-6-12/h2-11H,1H3,(H,17,19)/b10-7+
• InChI Key: UMGOEORPARBPSA-JXMROGBWSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

(E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE is an organic compound known for its unique chemical structure and properties This compound is characterized by the presence of a methoxy group, a nitro group, and a phenyl group attached to a propenamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE typically involves the reaction of 2-methoxy-4-nitroaniline with cinnamoyl chloride under basic conditions. The reaction is carried out in the presence of a base such as triethylamine or pyridine, which facilitates the formation of the amide bond. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The final product is typically purified using recrystallization or chromatography techniques to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under specific conditions.

Reduction: The compound can undergo reduction reactions to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or amines can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield aniline derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

(E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of dyes, pigments, and other materials with specific optical properties.

Mechanism of Action

The mechanism of action of (E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Pigment Yellow 74:

Chromophoric Cross-Linkers: These compounds, synthesized from diazo derivatives, exhibit similar optical properties and are used in materials science.

Uniqueness

(E)-N-(2-METHOXY-4-NITROPHENYL)-3-PHENYL-2-PROPENAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity